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Introduction

XX-650-23 is a potent and specific small molecule inhibitor of the cAMP response element-

binding protein (CREB).[1][2] Its mechanism of action involves the disruption of the critical

interaction between CREB and its coactivator, CREB-binding protein (CBP).[1][2][3][4] This

inhibition of the CREB-CBP interaction leads to the downregulation of CREB target genes,

subsequently inducing apoptosis and cell cycle arrest.[3][4] XX-650-23 has shown significant

potential in preclinical studies, particularly in the context of acute myeloid leukemia (AML).[1][3]

[4] These application notes provide detailed protocols for the use of XX-650-23 in Western Blot

analysis to probe its effects on relevant signaling pathways.

Mechanism of Action of XX-650-23
XX-650-23 functions by preventing the binding of the transcriptional coactivator CBP to CREB.

This abrogates the transcription of CREB target genes, which are often involved in cell survival

and proliferation. A key downstream effect observed is the specific decrease in histone H3

lysine 27 (H3K27) acetylation, indicating that XX-650-23 is not a general inhibitor of

acetyltransferase activity.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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